4-Apeba

• IUPAC Name: 2-(4-azaniumylphenoxy)ethyl-[2-(4-bromophenyl)ethyl]-dimethylazanium;dibromide
• InChI: InChI=1S/C18H24BrN2O.2BrH/c1-21(2,12-11-15-3-5-16(19)6-4-15)13-14-22-18-9-7-17(20)8-10-18;;/h3-10H,11-14,20H2,1-2H3;2*1H/q+1;;/p-1
• InChI Key: MICAQOBHYBUDOG-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(CCC1=CC=C(C=C1)Br)CCOC2=CC=C(C=C2)[NH3+].[Br-].[Br-]
• Molecular Formula: C18H25Br3N2O
• Molecular Weight: 525.1 g/mol

Description

4- (2- ( (4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium dibromide, commonly known as 4-APEBA, is a derivatization reagent used in analytical chemistry. It is particularly useful for the detection and analysis of aldehydes and carboxylic acids. The compound incorporates a bromophenethyl group, which provides an isotopic signature and enhances fragmentation identifiers, making it highly effective for mass spectrometry applications .

Scientific Research Applications

4- (2- ( (4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium dibromide has a wide range of applications in scientific research:

Chemistry: It is used for the detection and analysis of aldehydes and carboxylic acids in complex mixtures.

Biology: The compound is employed in the study of lipid peroxidation biomarkers and other biological processes involving carbonyl compounds.

Medicine: It aids in the analysis of biological samples, such as urine and plasma, for diagnostic purposes.

Industry: The reagent is used in quality control and monitoring of chemical processes involving aldehydes and carboxylic acids.

Mechanism of Action

The mechanism of action of 4-APEBA involves the derivatization of aliphatic carboxylic acids, aldehydes, and ketones. These compounds play diverse roles in microbial adaptation to their microenvironment, from excretion as toxins to adaptive metabolites for membrane fluidity.

Future Directions

The use of 4-APEBA in mass spectrometry imaging has demonstrated the utility of this approach in probing interkingdom interactions directly from microbial co-cultures. This method will enable future microbial interaction studies with expanded metabolic coverage.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4- (2- ( (4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium dibromide involves the reaction of 2- (4-bromophenyl)ethanamine with formaldehyde to produce 2- (4-bromophenyl)-N,N-dimethylethanamine. This intermediate is then reacted with N-(4-(2- (trimethylammonio)ethoxy)benzeneaminium dibromide to yield the final product .

Industrial Production Methods

Industrial production of 4- (2- ( (4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium dibromide follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving controlled temperatures and the use of high-purity reagents .

Chemical Reactions Analysis

Types of Reactions

4- (2- ( (4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium dibromide primarily undergoes derivatization reactions with aldehydes and carboxylic acids. These reactions are typically carried out under mild conditions, such as pH 5.7 and 10°C .

Common Reagents and Conditions

Aldehydes: The derivatization reaction with aldehydes involves the use of sodium cyanoborohydride as a secondary reagent.

Carboxylic Acids: For carboxylic acids, 1-ethyl-3- (3-dimethylaminopropyl) carbodiimide is used instead of sodium cyanoborohydride.

Major Products

The major products of these reactions are the derivatized aldehydes and carboxylic acids, which are more easily detectable and analyzable using mass spectrometry .

Comparison with Similar Compounds

Similar Compounds

4- (2- (trimethylammonio)ethoxy)benzeneaminium dibromide (4-APC): This compound is similar to 4-APEBA but lacks the bromophenethyl group.

4-bromo-N-methylbenzylamine (4-BNMA): This reagent is used for the derivatization of carboxylic acids and provides similar benefits in terms of ionization efficiency and detection.

Uniqueness

4- (2- ( (4-bromophenethyl)dimethylammonio)ethoxy)benzenaminium dibromide is unique due to its bromophenethyl group, which enhances its capabilities for mass spectrometry analysis. This feature provides a distinct isotopic signature and consistent fragmentation patterns, making it highly effective for the detection and analysis of aldehydes and carboxylic acids .